Cas no 73878-73-6 (2-Cyclohexene-1-carboxylic acid, 2,3-dimethyl-4-oxo-, methyl ester)

2-Cyclohexene-1-carboxylic acid, 2,3-dimethyl-4-oxo-, methyl ester structure
73878-73-6 structure
Product Name:2-Cyclohexene-1-carboxylic acid, 2,3-dimethyl-4-oxo-, methyl ester
CAS No:73878-73-6
MF:C10H14O3
MW:182.216363430023
CID:541858
PubChem ID:13946049
Update Time:2025-04-19

2-Cyclohexene-1-carboxylic acid, 2,3-dimethyl-4-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Cyclohexene-1-carboxylic acid, 2,3-dimethyl-4-oxo-, methyl ester
    • methyl 2,3-dimethyl-4-oxocyclohex-2-ene-1-carboxylate
    • DTXSID70553013
    • 73878-73-6
    • Inchi: 1S/C10H14O3/c1-6-7(2)9(11)5-4-8(6)10(12)13-3/h8H,4-5H2,1-3H3
    • InChI Key: ZZCVWYLKZSDCDG-UHFFFAOYSA-N
    • SMILES: O(C)C(C1C(C)=C(C)C(CC1)=O)=O

Computed Properties

  • Exact Mass: 182.094294304g/mol
  • Monoisotopic Mass: 182.094294304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 276
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 43.4Ų
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